Cas no 895437-10-2 (4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 895437-10-2
• MF: C₁₇H₁₃N₃O₃S
• MW: 339.368422269821
• CID: 6089902
• PubChem ID: 7542940
• Update Time: 2025-05-20

4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide
• Benzamide, 4-cyano-N-(5,6-dimethoxy-2-benzothiazolyl)-
• AKOS024656776
• 4-cyano-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)benzamide
• 895437-10-2
• F2525-0032

• Inchi： 1S/C17H13N3O3S/c1-22-13-7-12-15(8-14(13)23-2)24-17(19-12)20-16(21)11-5-3-10(9-18)4-6-11/h3-8H,1-2H3,(H,19,20,21)
• InChI Key： OCPFPNBHSMXEGY-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC(OC)=C(OC)C=C2S1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 339.06776246g/mol
• Monoisotopic Mass: 339.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 8.42±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide

Professional Introduction to 4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 895437-10-2)

4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 895437-10-2, represents a fusion of heterocyclic chemistry and amide functionalities, making it a promising candidate for various biochemical applications. The presence of both cyano and methoxy groups in its molecular structure contributes to its reactivity and potential biological activity.

The core structure of this compound consists of a benzamide moiety linked to a 5,6-dimethoxy-1,3-benzothiazole ring. The benzothiazole ring is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of drugs targeting neurological disorders, inflammation, and infectious diseases. The dimethoxy substitution pattern on the benzothiazole ring enhances its solubility and bioavailability, which are critical factors in drug development. Furthermore, the cyano group attached to the benzamide nitrogen introduces additional reactivity, allowing for further functionalization and derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiazole derivatives. These compounds have shown promise in preclinical studies as inhibitors of various enzymes and receptors involved in disease pathways. For instance, studies have highlighted the potential of benzothiazole-based molecules in modulating inflammatory responses by targeting cyclooxygenase (COX) and lipoxygenase (LOX) pathways. The compound 4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide is being explored as a potential lead compound in this context.

The benzamide group in this molecule plays a crucial role in its interactions with biological targets. Amides are known for their ability to form hydrogen bonds with polar residues in proteins, which can enhance binding affinity and selectivity. This property makes benzamide derivatives valuable candidates for drug development. Additionally, the cyano group can participate in coordination interactions with metal ions or act as a leaving group in nucleophilic substitution reactions, providing versatility in chemical modifications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide to target proteins. Molecular docking studies have suggested that this compound may interact with enzymes such as COX-2 and LOX-5, which are implicated in pain and inflammation. These computational insights have guided experimental efforts to optimize the compound's structure for improved pharmacological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the benzothiazole ring through cyclization reactions followed by functionalization with the benzamide moiety. The introduction of the cyano group typically involves cyanation reactions such as hydrocyanation or oxidation of nitriles. Each step must be carefully optimized to minimize side reactions and ensure the desired product integrity.

In terms of biological evaluation, preliminary studies have shown that derivatives of 5,6-dimethoxy-1,3-benzothiazole exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The addition of the benzamide group further enhances these effects by improving metabolic stability and target binding affinity. Current research is focused on evaluating the efficacy of 4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide in animal models of inflammation and pain to validate its therapeutic potential.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and structural diversity. Benzothiazole derivatives are particularly attractive because they can be easily modified to produce compounds with tailored properties. The unique combination of functional groups in 4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide makes it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs.

The future directions for research on this compound include exploring its mechanism of action at a molecular level and identifying any potential off-target effects. Additionally, structural modifications will be investigated to enhance its pharmacokinetic properties such as solubility and bioavailability. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion, 4-cyano-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 895437-10-2) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see significant advancements in treating various diseases affecting human health.